Cas no 2227907-68-6 ((2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol)

• Product Name: (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol
• CAS No: 2227907-68-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6224806
• PubChem ID: 165755861
• Update Time: 2025-07-22

(2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol
• EN300-1833491
• 2227907-68-6

• Inchi： 1S/C13H19NO/c1-10(15)3-4-11-5-6-13-12(9-11)7-8-14(13)2/h5-6,9-10,15H,3-4,7-8H2,1-2H3/t10-/m0/s1
• InChI Key： WWHAMWRTIGRLBP-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol

Introduction to (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol (CAS No. 2227907-68-6)

(2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This chiral alcohol, characterized by its specific stereochemical configuration, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. With a CAS number of 2227907-68-6, this molecule represents a fascinating subject for further investigation and application.

The structural framework of (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol consists of a butan-2-ol moiety linked to a substituted indole ring. The presence of the (S)-configuration at the second carbon atom adds a layer of complexity and specificity to its interactions with biological targets. This stereochemistry is crucial in determining the compound's pharmacological profile and its potential efficacy in various disease models.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, particularly when substituted, has been shown to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The compound in question, (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol, leverages these properties through its unique structural features.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the butan-2-ol group and the substituted indole ring creates a versatile platform for further chemical modification. This allows researchers to fine-tune the biological activity by introducing additional functional groups or altering the stereochemistry.

Recent studies have highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The (S)-configuration of (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol is particularly noteworthy, as it may confer enhanced selectivity and reduced side effects compared to its enantiomer. This has spurred interest in developing methods for the efficient synthesis and purification of this enantiomerically pure compound.

The synthesis of (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yl)butan-2-ol presents several challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. Techniques such as chiral resolution and enzymatic resolution have been employed to isolate the desired enantiomer from racemic mixtures.

Once synthesized, the biological evaluation of (2S)-4-(1-methyl-2,3-dihydro-1H-indol-5-yb)utanb-anb--22b--ool becomes a critical next step. In vitro assays are commonly used to assess its interaction with various biological targets, including enzymes and receptors. These assays provide valuable insights into its potential therapeutic applications and help guide further development efforts.

The compound's potential as an anti-inflammatory agent is particularly intriguing. Inflammatory processes are central to many diseases, making inhibitors of key inflammatory pathways highly sought after. Preliminary studies suggest that (2S)-4-(1-methylb--23b--dihydbrob--15b--indob--5b--yl)bubtanbb--22bb--ool may modulate inflammatory responses by interacting with specific signaling molecules.

In addition to its anti-inflammatory properties, this compound has shown promise in other therapeutic areas. For instance, it may exhibit antimicrobial activity by interfering with bacterial cell wall synthesis or other essential metabolic pathways. Such properties make it a valuable candidate for developing new antibiotics or antifungal agents.

The development of novel anticancer agents is another area where (2S)-4-(1-methylb--23b--dihydbrob--15b--indob--5b--yl)bubtanbb--22bb--ool holds significant potential. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways, this compound may be able to inhibit tumor progression and induce apoptosis.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

In conclusion, (CAS No. 2227907–68–6) represents a compelling candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacology, this compound is poised to play an important role in addressing unmet medical needs.